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Compound of Interest

Compound Name: 1-Azidobutane

Cat. No.: B1275071 Get Quote

In-Depth Technical Guide to 1-Azidobutane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-azidobutane, a versatile

chemical intermediate with significant applications in organic synthesis and drug development.

The document details its chemical properties, synthesis, and reactivity, with a focus on its role

in bioconjugation via "click chemistry."

Core Chemical and Physical Properties
1-Azidobutane, also known as butyl azide, is a key building block in organic chemistry. Its

azide functional group imparts unique reactivity, making it a valuable precursor for the

synthesis of a wide range of nitrogen-containing compounds.
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Property Value Source

Molecular Formula C4H9N3 [1][2]

Molecular Weight 99.13 g/mol [1][3]

CAS Number 7332-00-5 [1][2]

Appearance
(Not specified in search

results)

Boiling Point
(Not specified in search

results)

Storage Conditions Store at 2°C - 8°C [1]

Synthesis of 1-Azidobutane
The most common and established method for synthesizing 1-azidobutane is through a

nucleophilic substitution (SN2) reaction.[3] This involves the reaction of a 1-halobutane (such

as 1-bromobutane or 1-chlorobutane) with an azide salt, typically sodium azide.[3][4] The

choice of solvent is crucial for the efficiency of this reaction, with polar aprotic solvents like

dimethyl sulfoxide (DMSO) being effective.[3][4]

Experimental Protocol: Synthesis from 1-Chlorobutane
The following protocol describes a representative synthesis of 1-azidobutane from 1-

chlorobutane.

Materials:

1-Chlorobutane

Sodium azide (NaN3)

Dimethyl sulfoxide (DMSO)

Ice-cold distilled water

Ether
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Saturated sodium bicarbonate solution

Magnesium sulfate (MgSO4)

Procedure:

In a flask, combine 1-chlorobutane, sodium azide, and DMSO.[4]

Ensure the reaction mixture is kept under anhydrous conditions and stir magnetically at room

temperature for 14 hours.[4]

After the reaction is complete, add ice-cold distilled water to the mixture.[4]

Extract the aqueous mixture with ether.[4]

Wash the organic phase with a saturated sodium bicarbonate solution.[4]

Dry the organic phase over magnesium sulfate.[4]

Filter the mixture and evaporate the solvent under reduced pressure to yield 1-azidobutane.

[4]

Purification:

Further purification of the crude 1-azidobutane can be achieved by fractional distillation. This

technique separates liquids based on their boiling points and is effective for removing any

remaining starting materials or byproducts.

Spectroscopic Data for 1-Azidobutane
Characterization of 1-azidobutane is typically performed using various spectroscopic methods.

While specific spectra were not found in the search results, the expected spectroscopic

features are described below based on the molecular structure.
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Spectroscopy Expected Features

¹H NMR

Signals corresponding to the four different

proton environments of the butyl chain. The

protons closest to the azide group (α-protons)

would be the most deshielded.

¹³C NMR

Four distinct signals for the four carbon atoms of

the butyl group. The carbon atom bonded to the

azide group would have a characteristic

chemical shift.

FT-IR

A strong, characteristic absorption band for the

azide (-N3) asymmetric stretch, typically in the

region of 2100 cm⁻¹. C-H stretching and

bending vibrations for the butyl group would also

be present.

Applications in Drug Development: The "Click"
Reaction
A primary application of 1-azidobutane in drug development and for researchers is its use in

the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry".

[3] This reaction forms a stable triazole ring by reacting an azide with a terminal alkyne. This

highly efficient and specific reaction is widely used for bioconjugation, linking molecules of

interest to biomolecules such as proteins or nucleic acids.[3]

Experimental Protocol: Copper-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)
This protocol provides a general procedure for a CuAAC reaction using an azide and an

alkyne.

Materials:

Azide-containing molecule (e.g., 1-azidobutane)
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Alkyne-containing molecule

Copper(II) sulfate (CuSO4)

Sodium ascorbate (as a reducing agent)

Appropriate solvent (e.g., a mixture of water and a suitable organic solvent)

Procedure:

Dissolve the azide and alkyne in the chosen solvent system.

Add a solution of copper(II) sulfate.

Initiate the reaction by adding a freshly prepared solution of sodium ascorbate.

Allow the reaction to proceed at room temperature. The reaction progress can be monitored

by techniques such as thin-layer chromatography (TLC) or liquid chromatography-mass

spectrometry (LC-MS).

Upon completion, the triazole product can be isolated using standard purification techniques,

such as column chromatography.

Visualizing the Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis and subsequent "click"

reaction of 1-azidobutane.

Caption: Workflow for the synthesis of 1-azidobutane and its application in a CuAAC reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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